Cas no 72899-38-8 (4-Bromo-5-phenylthiophene-2-carbaldehyde)

• Product Name: 4-Bromo-5-phenylthiophene-2-carbaldehyde
• CAS No: 72899-38-8
• MF: C₁₁H₇BrOS
• MW: 267.141680955887
• MDL: MFCD31619532
• CID: 4655809
• Update Time: 2025-05-24

4-Bromo-5-phenylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-phenylthiophene-2-carbaldehyde
• SY225125
• J3.651.916I

• MDL： MFCD31619532

Additional information on 4-Bromo-5-phenylthiophene-2-carbaldehyde

Comprehensive Overview of 4-Bromo-5-phenylthiophene-2-carbaldehyde (CAS No. 72899-38-8)

4-Bromo-5-phenylthiophene-2-carbaldehyde (CAS No. 72899-38-8) is a highly versatile organic compound widely used in pharmaceutical research, material science, and specialty chemical synthesis. This thiophene derivative features a bromine substituent at the 4-position and a phenyl group at the 5-position, making it a valuable intermediate for constructing complex molecular architectures. Its aldehyde functional group offers reactivity for further transformations, such as condensation reactions or nucleophilic additions, which are critical in drug discovery and advanced material design.

In recent years, the demand for heterocyclic compounds like 4-Bromo-5-phenylthiophene-2-carbaldehyde has surged due to their applications in OLED materials, organic semiconductors, and biologically active molecules. Researchers frequently search for "thiophene-based aldehydes synthesis" or "CAS 72899-38-8 applications," reflecting its relevance in cutting-edge technologies. The compound's unique electronic properties, derived from its conjugated system, make it ideal for optimizing charge transport in organic electronics, a hot topic in sustainable energy solutions.

From a synthetic chemistry perspective, 4-Bromo-5-phenylthiophene-2-carbaldehyde serves as a precursor for palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck reactions, enabling the construction of π-extended systems. These reactions are pivotal in developing fluorescent dyes and photovoltaic materials, aligning with global trends in renewable energy and green chemistry. Laboratories often inquire about "purification methods for brominated thiophenes" or "stability of CAS 72899-38-8," underscoring the need for precise handling and storage protocols.

The compound's role in medicinal chemistry is equally noteworthy. Its scaffold is found in kinase inhibitors and antimicrobial agents, addressing pressing healthcare challenges like antibiotic resistance. Queries such as "4-Bromo-5-phenylthiophene-2-carbaldehyde in drug design" highlight its potential in targeting protein-protein interactions or enzyme modulation. Its lipophilicity and hydrogen-bonding capacity further enhance its utility in optimizing drug bioavailability.

Quality control of CAS 72899-38-8 involves advanced analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry to ensure high purity (>98%), a common requirement for research-grade chemicals. Suppliers emphasizing "batch-to-batch consistency" or "scalable synthesis routes" cater to industrial and academic needs, reflecting the compound's commercial significance. Environmental considerations also drive interest in "green synthesis of brominated thiophenes," aligning with EPA guidelines for safer chemical processes.

In summary, 4-Bromo-5-phenylthiophene-2-carbaldehyde (CAS No. 72899-38-8) bridges multiple scientific disciplines, from optoelectronics to pharmacology. Its structural features and reactivity profile continue to inspire innovations, answering contemporary questions like "how to functionalize thiophene aldehydes" or "CAS 72899-38-8 solubility data." As research evolves, this compound remains a cornerstone for developing next-generation technologies and therapeutics.